3-Bromo-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]propan-1-one

• IUPAC Name: 3-bromo-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C13H14BrClF3N3O/c14-2-1-11(22)20-3-5-21(6-4-20)12-10(15)7-9(8-19-12)13(16,17)18/h7-8H,1-6H2
• InChI Key: WZRZPHXDVRGIAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)CCBr
• Molecular Formula: C13H14BrClF3N3O
• DSSTOX Substance ID: DTXSID90381855
• Molecular Weight: 400.62 g/mol
• CAS RN: 260554-80-1

Description

The compound “3-Bromo-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]propan-1-one” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries.

Scientific Research Applications

Antimalarial Agents

One area of application is in the development of antimalarial agents. Aryl piperazine derivatives, similar in structure to the compound , have been synthesized and evaluated for their capacity to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria. The research suggests that specific structural features, including a hydroxyl group, a propane chain, and a fluor element, are crucial for antiplasmodial activity, highlighting the importance of such compounds in the development of new antimalarial drugs (Mendoza et al., 2011).

Biological Activity Studies

Compounds bearing similar structural motifs have been synthesized and characterized, with studies demonstrating their fungicidal and antiviral activities against tobacco mosaic virus. This underscores the potential utility of such compounds in agricultural and pharmaceutical applications as part of the ongoing search for new bioactive substances (Li et al., 2015).

Selective Metal Extraction

In the context of selective metal extraction, derivatives of pyridine and piperazine have been employed for the extraction of Americium (Am(III)) over Europium (Eu(III)), demonstrating significant efficiency and selectivity. This application is crucial in the field of nuclear waste management and the recycling of rare earth metals, offering insights into the design of more effective extraction agents (Kolarik et al., 1999).

Synthetic Chemistry Applications

In synthetic chemistry, the compound has shown potential as a building block for the synthesis of various nitrogen-containing heterocycles, including piperazines and pyrrolidines, which are prevalent in numerous bioactive molecules and pharmaceuticals. Such synthetic methodologies enable the construction of complex molecular architectures, facilitating the discovery and development of new therapeutic agents (Mittersteiner et al., 2019).

Drug Development and Glycine Transporter Inhibition

Moreover, compounds structurally related to 3-Bromo-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]propan-1-one have been identified as potent inhibitors of the glycine transporter 1 (GlyT1), an essential protein in central nervous system functioning. Such inhibitors hold promise for the treatment of CNS disorders, including schizophrenia and cognitive deficits, highlighting the therapeutic relevance of these chemical entities (Yamamoto et al., 2016).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.